Cas no 1390913-17-3 (N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide)

• Product Name: N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide
• CAS No: 1390913-17-3
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• CID: 6021349
• PubChem ID: 52356354
• Update Time: 2025-06-11

N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1390913-17-3
• N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide
• (E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide
• EN300-26591790
• Z650062114

• Inchi： 1S/C20H18N2O3/c21-13-17(20(23)22-14-15-6-2-1-3-7-15)12-16-8-4-9-18-19(16)25-11-5-10-24-18/h1-4,6-9,12H,5,10-11,14H2,(H,22,23)/b17-12+
• InChI Key： UVLAPKGREDQIBU-SFQUDFHCSA-N
• SMILES： O1C2C(/C=C(\C#N)/C(NCC3C=CC=CC=3)=O)=CC=CC=2OCCC1

Computed Properties

• Exact Mass: 334.13174244g/mol
• Monoisotopic Mass: 334.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4Ų

Additional information on N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide

Recent Advances in the Study of N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide (CAS: 1390913-17-3)

The compound N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide (CAS: 1390913-17-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of this compound as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The presence of the benzodioxepin moiety and the cyanoenamide functionality has been shown to confer selective binding affinity towards specific protein targets, making it a promising candidate for further development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding mode and interactions with biological macromolecules.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against a panel of kinases implicated in tumor progression. The IC50 values were found to be in the low micromolar range, with notable selectivity over off-target kinases. These findings suggest its potential as a scaffold for the development of next-generation kinase inhibitors with improved specificity and reduced side effects.

Another significant development involves the optimization of the synthetic route for 1390913-17-3. A team at the University of Cambridge recently reported a more efficient and scalable synthesis, reducing the number of steps from seven to four while maintaining high yield and purity. This advancement is expected to facilitate further pharmacological evaluation and structure-activity relationship (SAR) studies.

Ongoing preclinical studies are investigating the compound's pharmacokinetic properties and toxicity profile. Preliminary results indicate favorable oral bioavailability and metabolic stability in rodent models, though further optimization may be required to address issues related to plasma protein binding and tissue distribution. These studies are crucial for determining the compound's potential as a clinical candidate.

The unique chemical structure of 1390913-17-3 has also inspired the development of novel analogs with modified pharmacological properties. Several research groups have reported derivatives with enhanced potency or altered selectivity profiles, demonstrating the versatility of this chemical scaffold. These efforts are contributing to a growing understanding of structure-activity relationships in this class of compounds.

In conclusion, N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide represents a promising lead compound with multiple potential therapeutic applications. The recent advances in its synthesis, biological characterization, and structural optimization underscore its value as a platform for drug discovery. Future research directions may include further SAR studies, target identification, and evaluation in more complex disease models.